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Compound of Interest |

Compound Name: Dimethyl trimethyilsilyl phosphite
CAS No.: 36198-87-5
Cat. No.: B1347009

Get Quote

Dimethyl trimethylsilyl phosphite, with the linear formula (CHz)3SIOP(OCHs)z2, is a versatile
and highly reactive organophosphorus reagent.[1] Its strategic importance in contemporary
organic synthesis stems from its role as a key intermediate in the formation of carbon-
phosphorus bonds, a critical linkage in many biologically active molecules and advanced
materials.[2][3] Unlike traditional phosphite esters, the trimethylsilyl group imparts unique
reactivity, enabling milder reaction conditions and cleaner conversions, particularly in variations
of the Michaelis-Arbuzov reaction.[3][4] Its applications range from the synthesis of protected
phosphoamino acids for peptide chemistry to its use as a novel electrolyte additive for
enhancing the performance of high-voltage lithium-ion batteries.[1][5] This guide offers a robust
and reliable protocol for its preparation, ensuring high purity and yield.

Core Principles: Reaction Mechanism and Rationale

The synthesis of Dimethyl trimethylsilyl phosphite is most effectively achieved through the
silylation of dimethyl phosphite with trimethylsilyl chloride (TMSCI). This reaction is typically
conducted in the presence of a tertiary amine base, such as triethylamine (EtsN), which serves
as a crucial acid scavenger.
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The Causality Behind the Mechanism:

The reaction proceeds via a nucleophilic attack of the phosphorus atom in dimethyl phosphite
on the silicon atom of TMSCI. However, dimethyl phosphite exists in equilibrium with its
tautomeric form, phosphorous acid dimethyl ester, which possesses a P-H bond. The
triethylamine base facilitates the deprotonation of the P-H proton, significantly increasing the
nucleophilicity of the resulting phosphite anion. This anion then readily attacks the electrophilic
silicon center of trimethylsilyl chloride. The driving force for the reaction is the formation of the
thermodynamically stable P-O-Si linkage and the precipitation of the triethylammonium chloride
salt.

Below is a diagram illustrating the key steps of this base-mediated silylation reaction.
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Caption: Base-mediated synthesis pathway of Dimethyl trimethylsilyl phosphite.

Experimental Protocol: A Self-Validating Workflow

This protocol is designed to be a self-validating system. Each step, from reagent preparation to
final purification, includes checkpoints and rationales to ensure the experiment remains on the
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path to success. The reaction must be conducted under anhydrous conditions, as Dimethyl

trimethylsilyl phosphite and the trimethylsilyl chloride reagent are highly sensitive to
moisture.[6][7]

Reagents and Materials
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Molecular .
Reagent/Ma CAS . Quantity
. Weight ( Moles (mol) Notes
terial Number (1.0 eq)
g/mol )
. Reagent
Dimethyl 55.0 g (45.3
. 868-85-9 110.05 0.50 grade, >98%
phosphite mL) ]
purity.
11
equivalents.
. . Freshly
Trimethylsilyl o
] 59.8 g (70.0 distilled
chloride 75-77-4 108.64 0.55
mL) before use to
(TMSCI)
remove HCI
and
siloxanes.
11
equivalents.
Triethylamine 55.7 9 (76.8 Distilled from
121-44-8 101.19 0.55
(EtsN) mL) CaHz and
stored over
KOH pellets.
Dried using a
solvent
purification
Anhydrous
) system or by
Diethyl Ether ~ 60-29-7 74.12 500 mL - o
distillation
(Et20)
from
sodium/benz
ophenone.
For washing
Anhydrous
110-54-3 86.18 200 mL - the salt
Hexane
byproduct.

Detailed Step-by-Step Methodology
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. Reaction Setup (Inert Atmosphere is Critical)

Assemble a 1 L three-neck round-bottom flask equipped with a magnetic stir bar, a 250 mL
pressure-equalizing dropping funnel, a reflux condenser with a nitrogen/argon inlet, and a
thermometer.

Flame-dry all glassware under vacuum and allow it to cool to room temperature under a
positive pressure of inert gas (Nitrogen or Argon).[8] This step is crucial to remove adsorbed
water, which would otherwise consume the TMSCI reagent and hydrolyze the product.[7]

Charge the flask with dimethyl phosphite (55.0 g, 0.50 mol) and anhydrous diethyl ether (300
mL) via cannula transfer.

Add triethylamine (55.7 g, 0.55 mol) to the flask.

Charge the dropping funnel with freshly distilled trimethylsilyl chloride (59.8 g, 0.55 mol)
diluted with anhydrous diethyl ether (100 mL).

. Reagent Addition and Reaction

Cool the reaction flask to 0 °C using an ice-water bath. This is to control the initial exotherm
of the salt formation.

Begin vigorous stirring and add the TMSCI solution dropwise from the addition funnel over a
period of 90-120 minutes. Maintain the internal temperature below 10 °C.

A voluminous white precipitate of triethylammonium chloride will form immediately. The
formation of this precipitate is a primary indicator of reaction progress.

After the addition is complete, remove the ice bath and allow the mixture to warm to room
temperature.

Continue stirring at room temperature for an additional 4-6 hours to ensure the reaction goes
to completion.

. Workup and Isolation (Anhydrous Conditions Maintained)
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e The primary challenge in the workup is the efficient removal of the fine triethylammonium
chloride salt.

e Set up a Schlenk filtration apparatus with a medium-porosity fritted funnel under an inert
atmosphere.

» Transfer the reaction slurry to the filtration funnel via a wide-bore cannula.

e Wash the collected salt with two portions of anhydrous hexane (2 x 100 mL) to recover any
occluded product.

o Combine the filtrate and the washings. The resulting solution should be clear and colorless to
pale yellow.

4. Purification: Fractional Vacuum Distillation

o Concentrate the filtrate under reduced pressure using a rotary evaporator to remove the bulk
of the solvent.

o Assemble a fractional distillation apparatus with a short Vigreux column. It is critical that the
apparatus is flame-dried and under an inert atmosphere.

e Distill the crude product under reduced pressure. Collect the fraction boiling at 36-37 °C / 11
mmHg.[1]

o The purified Dimethyl trimethylsilyl phosphite should be a clear, colorless liquid. The yield
is typically in the range of 80-90%.

The entire experimental process can be visualized in the following workflow diagram.
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Caption: Step-by-step workflow for the synthesis and purification of DMTMSP.
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Analytical Characterization and Quality Control

Verifying the identity and purity of the final product is paramount. A combination of
spectroscopic techniques provides a definitive confirmation.

Spectroscopic Data
Expected Chemical Shift

Technique Solvent .
(d) I Signal
0 = 128-130 ppm (singlet). This
is the most diagnostic signal,
1P NMR CDCls

confirming the trivalent

phosphite ester structure.

6 = 3.6 ppm (doublet, J(P-H) =
IH NMR CDCls 11 Hz, 6H, -P(OCHs)2). 6 = 0.2
ppm (singlet, 9H, -Si(CHs)3).

0 =51 ppm (doublet, J(P-C) =
13C NMR CDCls 6 Hz, -P(OCHs)z2). 6 = 0 ppm
(singlet, -Si(CHs3)3).

Note: NMR chemical shifts can vary slightly based on solvent and concentration.

The absence of a significant signal around 6 7-11 ppm in the 3P NMR spectrum confirms the
consumption of the dimethyl phosphite starting material.[9] Similarly, the absence of a large P-
H doublet (J = 700 Hz) in the *H NMR spectrum indicates complete conversion.

Critical Safety and Handling Procedures

Working with organophosphorus and organosilicon compounds requires strict adherence to
safety protocols. Both reactants and the product are hazardous.[6]

» General Precautions: All manipulations should be performed in a well-ventilated chemical
fume hood.[10] Avoid inhalation of vapors and any contact with skin and eyes.[11]

o Personal Protective Equipment (PPE): Wear safety goggles, a flame-retardant lab coat, and
chemical-resistant gloves (nitrile gloves for incidental contact, consider butyl rubber for
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prolonged handling).[7][10]

o Reactivity Hazards:

o Flammability: Dimethyl trimethylsilyl phosphite is a flammable liquid.[6] Keep it away
from heat, sparks, and open flames. All transfers and distillations should use equipment
grounded to prevent static discharge.[6][12]

o Moisture Sensitivity: The product and TMSCI react with moisture.[6][7] Store under an inert
gas in a tightly sealed container in a cool, dry place, preferably a refrigerator rated for
flammable storage (2-8°C).[1]

e Spill and Waste Management:

o Spills: Absorb small spills with a dry, inert material like sand or vermiculite and place in a
sealed container for disposal.[7][10]

o Waste: Unused reagents and product should be quenched carefully. A suggested method
is the slow, controlled addition to a stirred solution of isopropanol, followed by treatment
with a basic solution (e.g., sodium carbonate) to neutralize any acidic byproducts before
disposal according to institutional regulations.
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BenchChem. Application Note: Tris(trimethylsilyl) phosphite for the Preparation of
Bis(trimethylsilyl)

Organic Syntheses. Procedure for (1,4-Dioxaspiro[4.5]dec-7-en-8-yloxy)trimethylsilane.
Zhang, Y., et al. (2021). Dimethyl trimethylsilyl phosphite as a novel electrolyte additive
for high voltage layered lithium cobaltate-based lithium ion batteries. New Journal of
Chemistry, 45(1), 123-130.

The Royal Society of Chemistry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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